4-bromo-1'-ethyl-5'-methyl-1H,1'H-3,4'-bipyrazole

• IUPAC Name: 4-(4-bromo-1H-pyrazol-5-yl)-1-ethyl-5-methylpyrazole
• InChI: InChI=1S/C9H11BrN4/c1-3-14-6(2)7(4-12-14)9-8(10)5-11-13-9/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key: LXOVXQGXICQIRP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C2=C(C=NN2)Br)C
• Molecular Formula: C9H11BrN4
• Molecular Weight: 255.11 g/mol

Description

“4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole” is a chemical compound with the empirical formula C6H9BrN2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular weight of “4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole” is 189.05. The SMILES string representation of the molecule is CCN1N=CC(Br)=C1C.

Physical And Chemical Properties Analysis

“4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole” is a chemical compound with the empirical formula C6H9BrN2. The molecular weight of this compound is 189.05.

Scientific Research Applications

Medicinal Chemistry: Anticancer Applications

4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole derivatives have been explored for their potential in treating cancer. The structure of these compounds allows for interaction with various biological targets, potentially inhibiting the growth of cancer cells. .

Agriculture: Pesticide Development

In the agricultural sector, bipyrazole derivatives are being studied for their use in pesticide formulations. Their structural properties may contribute to the development of new pesticides that are more effective and environmentally friendly. .

Material Science: Coordination Complexes

The bromo and pyrazole groups in 4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole make it a suitable candidate for forming coordination complexes with metals. .

Environmental Science: Pollutant Removal

Research into the environmental applications of bipyrazole derivatives includes their potential use in the removal of pollutants from water and soil. .

Chemical Synthesis: Building Blocks

In chemical synthesis, 4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole serves as a building block for the construction of more complex molecules. .

Analytical Chemistry: Chromatography Standards

Due to its unique structure, 4-bromo-1’-ethyl-5’-methyl-1H,1’H-3,4’-bipyrazole can be used as a standard in chromatographic analysis. .

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. It’s important to handle it with care and follow all safety guidelines.

Mechanism of Action

Target of Action

It’s worth noting that pyrazole derivatives, such as this compound, are often involved in a wide range of biological activities .

Mode of Action

It’s known that pyrazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives are known to interact with multiple biochemical pathways, but the specific pathways depend on the exact structure of the compound .

Pharmacokinetics

The bioavailability of such compounds would depend on these properties, which are influenced by factors such as the compound’s chemical structure and the physiological conditions of the body .

Result of Action

It’s known that pyrazole derivatives can have a wide range of biological effects, depending on their exact structure and the biological targets they interact with .